N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide

• IUPAC Name: N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide
• InChI: InChI=1S/C20H12ClN3O4/c21-13-5-3-4-12(10-13)20-23-16-11-14(8-9-18(16)28-20)22-19(25)15-6-1-2-7-17(15)24(26)27/h1-11H,(H,22,25)
• InChI Key: LEYOJOOCJJCIED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H12ClN3O4
• Molecular Weight: 393.8 g/mol

Description

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide, also known as C16, is a chemical compound that has been studied extensively in scientific research. It is a fluorescent probe that is commonly used to detect protein aggregation, which is associated with various neurodegenerative diseases. In

Mechanism of Action

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide works by binding to the hydrophobic regions of amyloid fibrils, which are formed by the misfolding and aggregation of proteins. The fluorescence of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is enhanced upon binding to amyloid fibrils, allowing for sensitive detection and quantification of protein aggregation. The mechanism of action of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been extensively studied, and it has been shown to have high specificity and sensitivity for detecting amyloid fibrils.
Biochemical and Physiological Effects
N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been shown to have minimal biochemical and physiological effects, making it a safe and reliable probe for detecting protein aggregation. It does not interfere with the function of proteins or cells, and has been used in a wide range of in vitro and in vivo experiments without any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is its high specificity and sensitivity for detecting amyloid fibrils. It can be used to monitor the aggregation of proteins in real-time, providing valuable insights into the mechanisms of protein aggregation. However, there are also limitations to using N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide, including its limited solubility in aqueous solutions and potential interference with other fluorescent probes or dyes.

Future Directions

There are many potential future directions for the use of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide in scientific research. One area of interest is in the development of new therapies for neurodegenerative diseases, which are characterized by the accumulation of amyloid fibrils in the brain. N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide can be used to screen potential drug candidates for their ability to inhibit protein aggregation, providing a valuable tool for drug discovery. Additionally, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide can be used to study the mechanisms of protein aggregation in more detail, providing new insights into the development of neurodegenerative diseases.

Scientific Research Applications

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been widely used in scientific research as a fluorescent probe for detecting protein aggregation. It has been shown to bind specifically to amyloid fibrils, which are associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide can be used to monitor the aggregation of proteins in vitro and in vivo, providing valuable insights into the mechanisms of protein aggregation and potential therapeutic targets.